Cas no 107811-49-4 (Benzaldehyde,4-ethoxy-2-(1-methylethoxy)-)

• Product Name: Benzaldehyde,4-ethoxy-2-(1-methylethoxy)-
• CAS No: 107811-49-4
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 160884
• PubChem ID: 183880
• Update Time: 2025-04-19

Benzaldehyde,4-ethoxy-2-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-ethoxy-2-(1-methylethoxy)-
• 4-ethoxy-2-propan-2-yloxybenzaldehyde
• (4-Ethoxy-2-(1-methylethoxy)phenyl)methanone
• Methanone, (4-ethoxy-2-(1-methylethoxy)phenyl)-
• DTXSID70148286
• 107811-49-4

• Inchi： 1S/C12H16O3/c1-4-14-11-6-5-10(8-13)12(7-11)15-9(2)3/h5-9H,4H2,1-3H3
• InChI Key： BQTXUEGQKRETKL-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CC=1C=O)OCC)C(C)C

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 2.5

Experimental Properties

• Density: 1.046
• Boiling Point: 331.8°Cat760mmHg
• Flash Point: 145.6°C
• Refractive Index: 1.517
• PSA: 35.53
• LogP: 2.68500